2-cyano-N-(3,5-dimethylphenyl)-3-pyridin-3-ylpropanamide
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Description
2-cyano-N-(3,5-dimethylphenyl)-3-pyridin-3-ylpropanamide is a useful research compound. Its molecular formula is C17H17N3O and its molecular weight is 279.343. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Heterocycles
The compound has been utilized in the preparation of novel heterocycles of pharmaceutical interest, demonstrating its role as a versatile precursor in heterocyclic chemistry. For instance, Metwally et al. (2008) highlighted its application in synthesizing heterocycles that could have pharmaceutical relevance, emphasizing the broad utility of pyridine derivatives in medicinal chemistry (Metwally, Etman, Gafer, & Khalil, 2008).
Development of Antimicrobial Agents
Research has also focused on the synthesis of new compounds based on pyridine derivatives for antimicrobial applications. Gouda and Berghot (2010) explored the antimicrobial and antioxidant activities of synthesized benzothiophenes, which were derived from a cyanoacetamide intermediate, suggesting the potential of these compounds in developing new therapeutic agents (Gouda & Berghot, 2010).
Applications in Organic Light Emitting Diodes (OLEDs)
The compound's derivatives have been investigated for their photophysical properties and applications in organic light-emitting diodes (OLEDs). Tsuboyama et al. (2003) reported on the phosphorescence studies of cyclometalated iridium(III) complexes, which are relevant to the development of high-efficiency OLEDs. These complexes showed promising luminescence properties, indicating the potential of such derivatives in electronic and photonic devices (Tsuboyama, Iwawaki, Furugori, Mukaide, Kamatani, Igawa, Moriyama, Miura, Takiguchi, Okada, Hoshino, & Ueno, 2003).
Agricultural Chemistry
Furthermore, the compound and its analogs have found applications in agricultural chemistry, particularly in the synthesis of insecticides. Bakhite, Abd-Ella, El-Sayed, and Abdel-Raheem (2014) synthesized pyridine derivatives showing significant insecticidal activity against the cowpea aphid, highlighting the potential of these compounds in pest management strategies (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).
Properties
IUPAC Name |
2-cyano-N-(3,5-dimethylphenyl)-3-pyridin-3-ylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O/c1-12-6-13(2)8-16(7-12)20-17(21)15(10-18)9-14-4-3-5-19-11-14/h3-8,11,15H,9H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNDXBRIYXFHDAV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)C(CC2=CN=CC=C2)C#N)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.